Cas no 110259-90-0 (8,8-dimethylbicyclo[5.1.1]nonane-3,6-dione)

• Product Name: 8,8-dimethylbicyclo[5.1.1]nonane-3,6-dione
• CAS No: 110259-90-0
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 2606330
• PubChem ID: 71335202
• Update Time: 2025-04-21

8,8-dimethylbicyclo[5.1.1]nonane-3,6-dione Chemical and Physical Properties

Names and Identifiers

• 8,8-dimethylbicyclo[5.1.1]nonane-3,6-dione
• DTXSID20763206
• 8,8-Dimethylbicyclo[5.1.1]nonane-2,5-dione
• 110259-90-0

• Inchi： 1S/C11H16O2/c1-11(2)7-5-8(12)3-4-10(13)9(11)6-7/h7,9H,3-6H2,1-2H3
• InChI Key： IBJMHOIQRPMIET-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC2CC1C2(C)C)=O

Computed Properties

• Exact Mass: 180.115029749Da
• Monoisotopic Mass: 180.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.1Ų